Cas no 1029989-28-3 (4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride)

4-(2,6-Dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride is a chemically synthesized compound featuring a piperazine core functionalized with a sulfonamide group and a 2,6-dimethylphenyl substituent. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and research applications. The structural combination of the dimethylphenyl group and the sulfonamide moiety may contribute to its potential as a biologically active molecule, particularly in receptor modulation or enzyme inhibition studies. The compound's well-defined molecular architecture allows for precise investigation in medicinal chemistry, offering utility as an intermediate or reference standard in drug discovery. Its purity and consistent synthesis ensure reliability for analytical and experimental purposes.

4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride structure

1029989-28-3 structure

Product Name:4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride

CAS No:1029989-28-3

MF:C₁₄H₂₄ClN₃O₂S

MW:333.877261161804

CID:5265615

Update Time:2025-10-28

4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride
- 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide;hydrochloride
- 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamidehydrochloride
- Inchi： 1S/C14H23N3O2S.ClH/c1-12-6-5-7-13(2)14(12)16-8-10-17(11-9-16)20(18,19)15(3)4;/h5-7H,8-11H2,1-4H3;1H
- InChI Key： YJRZPMGLWAMHPM-UHFFFAOYSA-N
- SMILES： Cl.S(N(C)C)(N1CCN(C2C(C)=CC=CC=2C)CC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 401
Topological Polar Surface Area: 52.2

4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00912522-1g	4-(2,6-Dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride	1029989-28-3	90%	1g	￥2401.0	2023-04-06
Key Organics Ltd	7E-394S-1MG	1-[(dimethylamino)sulfonyl]-4-(2,6-dimethylphenyl)hexahydropyrazin-4-ium chloride	1029989-28-3	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	7E-394S-5MG	1-[(dimethylamino)sulfonyl]-4-(2,6-dimethylphenyl)hexahydropyrazin-4-ium chloride	1029989-28-3	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	7E-394S-10MG	1-[(dimethylamino)sulfonyl]-4-(2,6-dimethylphenyl)hexahydropyrazin-4-ium chloride	1029989-28-3	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	7E-394S-50MG	1-[(dimethylamino)sulfonyl]-4-(2,6-dimethylphenyl)hexahydropyrazin-4-ium chloride	1029989-28-3	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	7E-394S-100MG	1-[(dimethylamino)sulfonyl]-4-(2,6-dimethylphenyl)hexahydropyrazin-4-ium chloride	1029989-28-3	>90%	100mg	£110.00	2025-02-09

4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride Related Literature

1. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride

Comprehensive Overview of 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride (CAS No. 1029989-28-3)

The compound 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride (CAS No. 1029989-28-3) is a specialized sulfonamide derivative with a unique piperazine backbone, widely studied for its potential applications in pharmaceutical research and medicinal chemistry. Its structural complexity, featuring a dimethylphenyl group and a dimethylpiperazine moiety, makes it a subject of interest for drug discovery and bioactive molecule synthesis. Researchers and industry professionals frequently search for this compound due to its relevance in targeted therapeutic development and small-molecule optimization.

In recent years, the demand for high-purity sulfonamide derivatives like 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. This compound is often explored for its potential interactions with enzymatic targets and receptor modulation, aligning with trending topics such as personalized therapeutics and AI-driven drug design. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo assays.

The synthesis of CAS No. 1029989-28-3 involves multi-step organic transformations, including sulfonylation and amine alkylation, which are key techniques in modern heterocyclic chemistry. Laboratories focusing on central nervous system (CNS) drug candidates or GPCR-targeted molecules may prioritize this compound due to its structural resemblance to known pharmacophores. Users searching for "sulfonamide-based inhibitors" or "piperazine derivatives in drug discovery" will find this compound highly relevant.

From an SEO perspective, this compound’s nomenclature includes high-value keywords such as "dimethylphenyl sulfonamide," "piperazine hydrochloride salt," and "small-molecule libraries." These terms reflect common queries in academic databases and commercial chemical catalogs. Additionally, its association with high-throughput screening (HTS) and fragment-based drug design aligns with industry trends, making it a frequent topic in research publications and patent filings.

Quality control of 4-(2,6-dimethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide hydrochloride requires stringent analytical validation, including HPLC purity checks and spectroscopic characterization (e.g., NMR, LC-MS). These protocols ensure compliance with Good Laboratory Practices (GLP), a priority for users seeking "certified reference standards" or "GMP-grade intermediates." The compound’s stability under various pH conditions is another area of interest for formulation scientists.

In summary, CAS No. 1029989-28-3 represents a versatile chemical entity with broad applicability in life sciences. Its integration into drug discovery pipelines and alignment with emerging biomedical trends underscore its importance. For researchers investigating "sulfonamide bioisosteres" or "piperazine-based scaffolds," this compound offers a compelling case study in molecular innovation.